Cas no 1029988-73-5 (1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride)

• Product Name: 1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride
• CAS No: 1029988-73-5
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 6377797
• PubChem ID: 75176352
• Update Time: 2025-08-03

1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride
• 1029988-73-5
• AKOS016339551
• 5F-416S

• Inchi： 1S/C15H22N2O2.ClH/c1-12-4-6-13(7-5-12)9-16-10-14(18)11-17-8-2-3-15(17)19;/h4-7,14,16,18H,2-3,8-11H2,1H3;1H
• InChI Key： RKTRPMDOXLGRFI-UHFFFAOYSA-N
• SMILES： C(N1CCCC1=O)C(O)CNCC1C=CC(C)=CC=1.Cl

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų

Additional information on 1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride

Introduction to 1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride (CAS No. 1029988-73-5)

1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride, a compound with the CAS number 1029988-73-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a pyrrolidinone core and functional groups such as hydroxyl and amino substituents, positions it as a promising candidate for further research and development.

The< strong>1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride molecule exhibits a complex interplay of electronic and steric effects, which contribute to its reactivity and biological activity. The presence of a secondary amine group and a hydroxyl group in close proximity suggests potential for hydrogen bonding interactions, both within the molecule and with other biomolecules. This feature is particularly relevant in the context of drug design, where interactions with biological targets often dictate efficacy and selectivity.

Recent studies have highlighted the importance of< strong>pyrrolidinone derivatives in medicinal chemistry due to their versatile pharmacological properties. The< strong>1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride compound, with its intricate substitution pattern, has been investigated for its potential role in modulating various biological pathways. Specifically, its ability to interact with enzymes and receptors has been explored in the context of developing novel therapeutic agents.

In particular, the< strong>4-methylphenyl moiety in the molecule imparts specific electronic properties that can influence binding affinity and metabolic stability. This substitution pattern is often employed in drug design to enhance solubility and bioavailability while maintaining target specificity. The hydroxyl group, on the other hand, provides a site for further functionalization, allowing for the synthesis of analogs with tailored properties.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more suitable for formulation into pharmaceutical products. This solubility profile is crucial for ensuring adequate absorption and distribution within the body upon administration. Additionally, the salt form can improve stability during storage and transportation, which are critical factors in pharmaceutical development.

Current research efforts are focused on evaluating the pharmacokinetic and pharmacodynamic properties of< strong>1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride. In vitro studies have demonstrated promising interactions with various biological targets, including enzymes involved in inflammation and pain signaling. These findings suggest potential applications in treating conditions such as arthritis and neuropathic pain.

The compound's structural similarity to known bioactive molecules has also prompted investigations into its potential as a scaffold for drug discovery. By modifying specific functional groups or introducing new ones, researchers aim to develop derivatives with enhanced potency and reduced side effects. The< strong>pyrrolidinone core, being a privileged structure in medicinal chemistry, offers a robust framework for such modifications.

Emerging data also indicate that< strong>1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride may exhibit anti-inflammatory properties. The presence of both hydroxyl and amine groups suggests the ability to modulate inflammatory pathways through interactions with cytokines and other mediators. This potential makes it an attractive candidate for further exploration in chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These synthetic strategies are critical for scaling up production while maintaining quality control standards.

The pharmacological profile of< strong>1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride is further influenced by its stereochemistry. The pyrrolidinone ring exists as two enantiomers, each potentially exhibiting different biological activities due to their distinct spatial arrangements. Research is ongoing to determine whether one enantiomer is more potent or selective than the other, which would guide future development efforts.

In conclusion, 1-(2-hydroxy-3-{[(4-methylphenyl)methyl]amino}propyl)pyrrolidin-2-one hydrochloride (CAS No.< strong>1029988-73-5) represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for addressing various medical conditions with novel treatments.